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Compound of Interest

Compound Name: 4-(5-Ethylpyridin-2-yl)benzoic acid

Cat. No.: B12485588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular weight of the compound 4-
(5-Ethylpyridin-2-yl)benzoic acid. This information is critical for a variety of applications in
research and development, including stoichiometric calculations in chemical synthesis,
guantitative analysis, and the preparation of solutions with precise molar concentrations.

Chemical Identity and Molecular Formula

4-(5-Ethylpyridin-2-yl)benzoic acid is a derivative of benzoic acid and pyridine, characterized
by an ethyl group substituted at the 5-position of the pyridine ring, which is in turn attached to
the benzoic acid at the 2-position. The molecular formula for this compound is C1aH13NOz2. This
formula is determined by the constituent atoms: 14 carbon atoms, 13 hydrogen atoms, 1
nitrogen atom, and 2 oxygen atoms.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 4-(5-Ethylpyridin-2-yl)benzoic acid is as follows:

e Carbon (C): 14 atoms x 12.011 u = 168.154 u
e Hydrogen (H): 13 atoms x 1.008 u = 13.104 u

¢ Nitrogen (N): 1 atom x 14.007 u = 14.007 u
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e Oxygen (O): 2 atoms x 15.999 u = 31.998 u
Total Molecular Weight = 168.154 + 13.104 + 14.007 + 31.998 = 227.263 g/mol

This value is consistent with the molecular weight of its isomers, such as 4-(3-Ethylpyridin-2-
yl)benzoic acid[1].

Data Presentation

For clarity and ease of use, the key quantitative data for 4-(5-Ethylpyridin-2-yl)benzoic acid is
summarized in the table below.

Property Value
Molecular Formula C14H13NO2
Molecular Weight 227.26 g/mol
Exact Mass 227.094629 u

Logical Relationship of Components

The following diagram illustrates the relationship between the structural components of 4-(5-
Ethylpyridin-2-yl)benzoic acid and its overall molecular composition.

Structural Components of 4-(5-Ethylpyridin-2-yl)benzoic Acid

Molecular Formula Molecular Weight
C14H13NO2 227.26 g/mol
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Component contribution to the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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